Cas no 63381-38-4 (1-(3-hydroxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione)

• Product Name: 1-(3-hydroxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• CAS No: 63381-38-4
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• CID: 426705
• PubChem ID: 5325833
• Update Time: 2025-05-20

1-(3-hydroxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 1-(3-hydroxyphenyl)-
• 1-(3-hydroxyphenyl)pyrrole-2,5-dione
• N-(3-Hydroxyphenyl)maleimide
• N-(m-Hydroxyphenyl)maleimide
• m-Maleimidophenol
• 1-(3-hydroxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• EN300-73050
• N-(3-hydroxyphenyl)-maleimide
• CS-0259351
• F1265-0496
• 63381-38-4
• Z600448644
• SCHEMBL139055
• DTXSID30416054
• AKOS002845654
• InChI=1/C10H7NO3/c12-8-3-1-2-7(6-8)11-9(13)4-5-10(11)14/h1-6,12
• N-(3-hydroxyphenyl) maleimide
• YWODHBPFOGXUFX-UHFFFAOYSA-N
• G40551

• Inchi： 1S/C10H7NO3/c12-8-3-1-2-7(6-8)11-9(13)4-5-10(11)14/h1-6,12H
• InChI Key： YWODHBPFOGXUFX-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)N1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 189.04261
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.470±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 396.6±25.0 °C at 760 mmHg
• Flash Point: 193.7±23.2 °C
• Solubility: Slightly soluble (1.89 g/l) (25 º C),
• PSA: 57.61
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(3-hydroxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-hydroxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione

Introduction to 1-(3-hydroxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 63381-38-4)

1-(3-hydroxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 63381-38-4, belongs to the pyrrole dione class, which is known for its broad spectrum of pharmacological effects. The presence of both hydroxyl and carbonyl functional groups in its molecular structure makes it a versatile scaffold for further chemical modifications and biological evaluations.

The 1-(3-hydroxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione molecule exhibits a rigid bicyclic system, which is conducive to stable interactions with biological targets. The hydroxyl group at the phenyl ring and the adjacent carbonyl groups contribute to its reactivity, enabling it to participate in various chemical reactions such as hydrogen bonding, pi-stacking, and electrostatic interactions. These features have made it a valuable candidate for drug discovery efforts aimed at developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrole diones due to their reported antimicrobial, anti-inflammatory, and anticancer properties. Studies have shown that compounds within this class can modulate multiple signaling pathways involved in disease progression. Specifically, 1-(3-hydroxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione has been investigated for its ability to interact with enzymes and receptors that are implicated in various pathological conditions.

One of the most compelling aspects of 1-(3-hydroxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione is its structural flexibility, which allows for the synthesis of a wide range of derivatives with tailored biological activities. Researchers have utilized computational methods and high-throughput screening techniques to identify promising analogs that exhibit enhanced efficacy or improved pharmacokinetic profiles. These efforts have led to the discovery of several lead compounds that are currently undergoing further optimization.

The hydroxylphenyl moiety in the molecule is particularly noteworthy as it can serve as a recognition element for specific biological targets. This region has been shown to interact with proteins in a manner that can influence their function. For instance, studies have suggested that derivatives of 1-(3-hydroxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione may inhibit the activity of enzymes such as kinases and phosphodiesterases, which are key players in cellular signaling networks.

Another area of interest has been the potential application of 1-(3-hydroxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione in the treatment of neurodegenerative diseases. The compound’s ability to cross the blood-brain barrier and interact with central nervous system receptors has been explored in preclinical models. Preliminary findings indicate that certain derivatives may have neuroprotective effects by modulating oxidative stress and inflammation pathways.

The synthesis of 1-(3-hydroxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization steps. Advances in synthetic methodologies have enabled the efficient preparation of this compound on both laboratory and industrial scales.

In conclusion, 1-(3-hydroxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 63381-38-4) represents a promising scaffold for drug discovery with significant potential in addressing various diseases. Its unique structural features and reported biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.